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Compound of Interest

Compound Name: Hyponitrous acid

Cat. No.: B085159

CAS Number: 14448-38-5[1][2][3][4]

This technical guide provides an in-depth overview of hyponitrous acid (H2N20:2), a molecule
of significant interest in chemistry and biology. This document is intended for researchers,
scientists, and drug development professionals, offering a consolidated resource on its
properties, synthesis, and biological relevance.

Chemical and Physical Properties

Hyponitrous acid is a weak, diprotic acid that exists as cis and trans isomers, with the trans
form being more stable.[5] It is a formal dimer of nitroxyl (HNO).[1] The pure, solid trans-
hyponitrous acid is unstable and can be explosive when dry.[1] In agueous solution, it
decomposes into nitrous oxide (N20) and water.[1][5]

A summary of key quantitative data for hyponitrous acid is presented in the table below.
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Property Value Source
CAS Registry Number 14448-38-5 [1112113114]
Molecular Formula H2N202 [1][2][4]
Molecular Weight 62.028 g/mol [11[2]
IUPAC Name (E)-dihydroxydiazene [1][4]
pKaz 7.21 [1][5]
pKaz 11.54 [11[5]
Half-life in aqueous solution 16 days (15]

(pH 1-3, 25 °C)

Experimental Protocols

Synthesis of trans-Hyponitrous Acid

The most common laboratory synthesis of trans-hyponitrous acid involves the reaction of

silver(l) hyponitrite (Ag2N20:2) with anhydrous hydrogen chloride (HCI) in an ether solvent.[1][5]

Materials:

Silver(l) hyponitrite (Agz2N2032)

Anhydrous diethyl ether

Anhydrous hydrogen chloride (gas or solution in ether)

Reaction vessel protected from moisture

Filtration apparatus

Procedure:

o Suspend silver(l) hyponitrite in anhydrous diethyl ether in a reaction vessel at a low

temperature (e.g., 0 °C).
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» Slowly bubble anhydrous hydrogen chloride gas through the suspension or add a
stoichiometric amount of anhydrous HCI in ether dropwise with constant stirring.

e The reaction proceeds with the precipitation of silver chloride (AgCl).
» Continue the reaction until the disappearance of the silver(l) hyponitrite is complete.
« Filter the reaction mixture to remove the precipitated AgCI.

o The filtrate contains the ethereal solution of trans-hyponitrous acid. Due to its instability, it
is typically used in solution for subsequent reactions.

Biological Significance and Signaling Pathways

Hyponitrous acid is an intermediate in the nitrogen cycle, specifically in the oxidation of
ammonia to nitrite by ammonia-oxidizing bacteria.[1] It is also a substrate for the enzyme
hyponitrite reductase.[1][5] Its decomposition to nitrous oxide, a potent greenhouse gas and
signaling molecule, underscores its environmental and biological importance.

Decomposition Pathway of Hyponitrous Acid

The following diagram illustrates the decomposition of hyponitrous acid in aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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